Donepezil - d5 hydrochloride

Specification

• Molecular Formula: C24H24D5NO3.HCl
• Molecular Weight: 420.99

Introduction

Chemical Identity and Structure

Nomenclature and Identification

Donepezil-d5 hydrochloride is chemically identified as 2,3-dihydro-5,6-dimethoxy-2-[[1-((phenyl-d5)methyl)-4-piperidinyl]methyl]-1H-inden-1-one hydrochloride. This compound features five deuterium atoms substituted on the phenyl ring of the benzyl group, distinguishing it from non-deuterated donepezil.

The compound is registered with various identification numbers:

• CAS Number: 1883548-90-0

• Parent Compound CID: 46241038 (Donepezil-d5)

• Alternate CAS Number for free base: 1128086-25-8

Molecular Properties

Donepezil-d5 hydrochloride possesses the following molecular characteristics:

Property	Value
Molecular Formula	C₂₄H₂₅D₅ClNO₃
Molecular Weight	420.98 g/mol
Appearance	White to off-white solid
Physical Form	Crystalline solid

Related Deuterated Analogs

Several deuterated analogs of donepezil have been developed for various research purposes:

Compound	CAS Number	Molecular Formula	Molecular Weight
Donepezil-d4 HCl	1219798-88-5	C₂₄H₂₆D₄ClNO₃	419.98 g/mol
Donepezil-d5 (free base)	1128086-25-8	C₂₄H₂₄D₅NO₃	384.52 g/mol
Donepezil-d7 HCl	1261394-20-0	C₂₄H₂₂D₇ClNO₃	423.00 g/mol

The specific positions of deuterium labeling differ among these analogs, providing researchers with options for various analytical applications.

Synthesis and Production

Production Standards

Commercial production of donepezil-d5 hydrochloride adheres to stringent quality control measures. Analytical data from product certificates of analysis typically show:

• Purity: ≥95% (HPLC), with some products achieving ≥99.27%

• Isotopic Enrichment: ≥99.2%

• Analytical confirmation via ¹H NMR spectroscopy and mass spectrometry

Applications and Uses

Analytical Applications

The primary application of donepezil-d5 hydrochloride is as an internal standard in bioanalytical methods, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the quantification of donepezil in biological samples.

In bioequivalence studies, donepezil-d5 serves as a reference compound for accurately measuring donepezil concentrations in plasma samples. This application is critical for pharmaceutical quality control and clinical pharmacokinetic studies.

Research Tool

As a stable isotope-labeled analog, donepezil-d5 hydrochloride provides valuable advantages in research settings:

• Enables accurate quantification due to nearly identical chemical behavior to non-deuterated donepezil

• Distinguishable by mass spectrometry, facilitating simultaneous detection and differentiation from the native compound

• Useful in drug metabolism and pharmacokinetic (DMPK) studies

Pharmacological Properties

Comparative Pharmacokinetics

• Absorption and distribution patterns

• Metabolic stability (potentially increased due to stronger C-D bonds compared to C-H bonds)

• Elimination half-life

These potential differences make deuterated compounds interesting candidates for drug development with potentially improved properties.

Analytical Methods and Characteristics

Mass Spectrometry Detection

Donepezil-d5 hydrochloride shows distinct mass spectrometric properties that facilitate its use as an internal standard:

• Monitor in positive ion mode at MRM transitions of m/z 385.200→96.020 (compared to donepezil at m/z 380.210→91.020)

• The mass shift of +5 amu compared to non-deuterated donepezil allows clear differentiation in mass spectrometric analysis

Extraction and Recovery

In bioanalytical methods, donepezil-d5 demonstrates excellent extraction characteristics:

• Mean extraction recovery of 91.3% reported in liquid-liquid extraction procedures using hexane and ethyl acetate mixture (80:20 v/v)

• Comparable recovery to non-deuterated donepezil (88.4%), ensuring reliable quantification

Stability Characteristics

The compound exhibits good stability under various storage conditions:

• Recommended storage at 4°C, sealed and protected from moisture

• In biological matrices such as plasma, stability is comparable to non-deuterated donepezil

Research Findings

Bioequivalence Studies

Donepezil-d5 hydrochloride has been instrumental in bioequivalence studies comparing different formulations of donepezil. In one such study:

• Used as an internal standard for LC-MS/MS quantification of donepezil

• Helped establish bioequivalence between reference and test formulations of donepezil oral disintegrating tablets

• Contributed to the validation of analytical methods with high sensitivity and specificity

Method Validation Parameters

Research has established the following validation parameters for analytical methods using donepezil-d5:

Parameter	Value/Range
Calibration Range	0.508 to 74.981 ng/mL
Lower Limit of Quantification	0.508 ng/mL
Between-run Accuracy	102.8-104.8%
Precision (%CV)	<5%
Extraction Recovery	91.3%

Future Research Directions

Expanded Analytical Applications

Future research may expand the analytical applications of donepezil-d5 hydrochloride:

• Development of multiplex assays for simultaneous quantification of donepezil and its metabolites

• Integration into broader metabolomic studies of Alzheimer's disease

• Use in studies investigating drug-drug interactions with donepezil